Cas no 1226336-70-4 (2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 1226336-70-4
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6295481
• PubChem ID: 82089446
• Update Time: 2025-05-26

2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine
• EN300-1895237
• 1226336-70-4

• Inchi： 1S/C11H16BrNO/c1-11(2,7-13)9-6-8(12)4-5-10(9)14-3/h4-6H,7,13H2,1-3H3
• InChI Key： MUBGYFGZJYWFTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)(C)CN)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine

Professional Introduction to 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine (CAS No: 1226336-70-4)

2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1226336-70-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a bromo-substituted aromatic ring and a methylated amine group, which contribute to its distinctive chemical behavior and reactivity.

The presence of the 5-bromo-2-methoxyphenyl moiety in the molecule is particularly noteworthy. This aromatic subgroup not only enhances the compound's solubility in various solvents but also influences its interaction with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This feature makes it a valuable intermediate in synthetic chemistry, facilitating the construction of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of a brominated aromatic ring and an amine group has been observed in several bioactive molecules, suggesting that 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine may exhibit similar properties. Preliminary studies have hinted at its potential role in modulating various biological pathways, although further research is necessary to fully elucidate its mechanisms of action.

One of the most exciting aspects of this compound is its potential application in drug discovery. The aromatic ring system provides a scaffold that can be modified to target specific receptors or enzymes involved in disease processes. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and other enzymes implicated in cancer and inflammatory diseases. The methyl group on the amine moiety further enhances its binding affinity, making it an attractive candidate for structure-based drug design.

The synthesis of 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine involves several key steps that highlight the ingenuity of modern organic chemistry. The bromination and methoxylation of the aromatic ring are critical steps that determine the compound's reactivity and functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only streamline the synthesis process but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have revealed insights into how 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine interacts with biological targets at the molecular level. These simulations have helped researchers predict potential binding modes and optimize lead structures for better efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The pharmaceutical industry has been particularly interested in exploring novel therapeutic agents derived from such structural motifs. The versatility of 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine lies in its ability to be modified in multiple ways, allowing for the creation of a diverse library of derivatives. Each modification can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

In conclusion, 2-(5-bromo-2-methoxyphenyl)-2-methylpropan-1-amine (CAS No: 1226336-70-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a crucial role in the discovery and development of new therapeutic agents.